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Compound of Interest

Compound Name: Angelic Acid Methyl Ester

Cat. No.: B153205

Essential Safety and Handling Guide for Angelic
Acid Methyl Ester

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Angelic Acid Methyl Ester (CAS No. 5953-76-4), a flammable liquid and vapor
requiring careful management.

Hazard Identification and Personal Protective
Equipment (PPE)

Angelic Acid Methyl Ester is classified as a flammable liquid and vapor.[1] It is crucial to
handle this chemical in a well-ventilated area and away from heat, sparks, open flames, and
other ignition sources.[1] Proper personal protective equipment is the first line of defense
against exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Recommendations Rationale

) Wear safety glasses with side-  To prevent eye contact with
Eye Protection ) ]
shields or chemical goggles.[2]  splashes or vapors.

Wear chemical-resistant
Hand Protection gloves (e.g., nitrile). Inspect To prevent skin contact.

gloves prior to use.

Wear a lab coat, and consider

) ] an apron and additional To protect skin from accidental
Skin and Body Protection ] )
protective clothing for larger splashes.
quantities.

Not normally required with
) ) adequate ventilation. If vapors To prevent inhalation of
Respiratory Protection )
or aerosols are generated, use  potentially harmful vapors.

a NIOSH-approved respirator.

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to minimize risks associated with
Angelic Acid Methyl Ester.

Handling Procedures:

« Ventilation: Always handle Angelic Acid Methyl Ester in a well-ventilated area, such as a
chemical fume hood.[3][4]

« Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open
flames.[1] Use non-sparking tools when handling.[3][4]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area.
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e Avoid Contact: Take measures to avoid contact with skin and eyes and to prevent inhalation
of vapors.[3][4]

Storage Procedures:

o Container: Keep the container tightly closed when not in use.[2][3][4]

e Location: Store in a cool, dry, and well-ventilated place.[3][4]

e Incompatibilities: Store away from strong oxidizing agents and strong acids.[2][5]
Emergency and Disposal Plan

A clear plan for emergencies and waste disposal is essential for a safe laboratory environment.

First-Aid Measures:

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) i )
upper and lower eyelids. Get medical attention.

[6]

Immediately flush skin with plenty of water.
Skin Contact Remove contaminated clothing and shoes. Get

medical attention if irritation develops.[5][6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[2]

Spill Response:

In the event of a spill, follow this workflow:
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Chemical Spill Response Workflow

Evacuate Immediate Area & Alert Others

Assess the Spill
(Size, Hazards)

Small Spill Large Spill
(Manageable by lab personnel) (Requires specialized team)

Don Appropriate PPE Contact Emergency Services

'

Contain the Spill
(Use absorbent material)

l

Clean Up Spill
(Use non-sparking tools)

l

Decontaminate Area

'

Dispose of Waste Properly

'

Report the Incident

Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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Disposal Plan: Dispose of Angelic Acid Methyl Ester and any contaminated materials in
accordance with all applicable federal, state, and local environmental regulations.[3][4] Waste
should be placed in a suitable, labeled container for disposal by a licensed waste disposal
company.[6] Do not dispose of down the drain.

Physical and Chemical Properties

Property Value

CAS Number 5953-76-4[7]

Molecular Formula CeH1002[7]

Molecular Weight 114.14 g/mol [7]

Appearance Colorless to light yellow liquid[1]
Boiling Point 130 °C

Density 0.95 g/cm?3

This guide is intended to provide essential safety and logistical information. Always refer to the
full Safety Data Sheet (SDS) for Angelic Acid Methyl Ester before handling the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Angelic Acid
Methyl Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153205#personal-protective-equipment-for-handling-
angelic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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